4-bromo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H25BrN2O2S2/c18-15-1-3-17(4-2-15)24(21,22)19-13-14-5-9-20(10-6-14)16-7-11-23-12-8-16/h1-4,14,16,19H,5-13H2
• InChI Key: DBKCCRLCKMYZAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=C(C=C2)Br)C3CCSCC3
• Molecular Formula: C17H25BrN2O2S2
• Molecular Weight: 433.4 g/mol
• CAS No.: 2034469-49-1

Description

4-bromo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H25BrN2O2S2 and its molecular weight is 433.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization for HIV-1 Inhibition

Research has explored the synthesis and structural characterization of methylbenzenesulfonamide derivatives, highlighting their potential as CCR5 antagonists for preventing human HIV-1 infection. These studies provide a foundation for developing novel compounds with potential applications in HIV prevention and treatment (Cheng De-ju, 2015).

Photodynamic Therapy for Cancer Treatment

New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have been synthesized and characterized. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment in photodynamic therapy (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Antimicrobial Activity

A series of novel 5‑bromo‑2-chloropyrimidin-4-amine derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Among these, a specific compound showed significant antimicrobial activity, illustrating the potential of sulfonamide derivatives in developing new antimicrobial agents (V. L. Ranganatha et al., 2018).

Bioactive Compound Synthesis

Research into the synthesis, characterization, and antimicrobial activity of novel benzenesulfonamide derivatives has revealed promising results, with certain compounds exhibiting significant antimicrobial activity. This highlights the role of these derivatives in the development of new bioactive compounds with potential applications in medicine and pharmaceuticals (N. Desai, Atul H. Makwana, R. Senta, 2016).